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2,4-Dihydroxy-5-isopropylbenzoic
Compound Name: o
aci

Cat. No.: B570215

For Researchers, Scientists, and Drug Development Professionals

Introduction

B-Resorcylic acid, a dihydroxybenzoic acid, and its derivatives represent a class of compounds
with significant and diverse biological activities. This technical guide focuses on the 5-isopropy!
derivative of 3-resorcylic acid (also known as 2,4-dihydroxy-5-isopropylbenzoic acid), a key
structural motif in the development of novel therapeutic agents. While research on this specific
derivative is ongoing, this document consolidates the available scientific information, including
its synthesis, known biological activities, and mechanism of action, with a particular focus on its
role in oncology. The information is presented to aid researchers and professionals in drug
discovery and development in their exploration of this promising compound.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-resorcylic acid, 5-isopropyl
derivative is crucial for its application in research and development. The following table
summarizes its key identifiers and properties.
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Property Value Reference

2,4-Dihydroxy-5-

isopropylbenzoic acid

Chemical Name

Synonyms 5-isopropyl-B-resorcylic acid

CAS Number 1184181-48-3 [1]
Molecular Formula C10H1204 [1]
Molecular Weight 196.20 g/mol [1]
Physical Form Solid [1]
Purity Typically 295% [1]
Storage Temperature 2-8°C,In a dark, nert [1]

atmosphere

Synthesis and Experimental Protocols

The synthesis of B-resorcylic acid derivatives is a well-established process. While a specific,
detailed protocol for the 5-isopropyl derivative is not readily available in the public domain, a
general and adaptable method for the synthesis of the parent compound, -resorcylic acid, can
be modified. Furthermore, a method for the preparation of the 5-isopropyl derivative from its
methyl ester has been described.

General Synthesis of B-Resorcylic Acid via Kolbe-
Schmitt Reaction

The Kolbe-Schmitt reaction is a common method for the synthesis of hydroxybenzoic acids.
This process involves the carboxylation of a phenoxide ion.

Experimental Workflow: Kolbe-Schmitt Reaction
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Caption: General workflow for the synthesis of -resorcylic acid.

Protocol:

e Asolution of resorcinol (1.8 moles), potassium acid carbonate (9.9 moles), and water (2 L) is
prepared in a 5-L flask fitted with a reflux condenser.
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The mixture is heated on a steam bath for four hours.

The flask is then heated over a flame to a vigorous reflux for thirty minutes while a rapid
stream of carbon dioxide is passed through the solution.

While still hot, the solution is acidified with concentrated hydrochloric acid.
The flask is cooled to room temperature and then in an ice bath to induce crystallization.

The crude B-resorcylic acid is collected. The mother liquor can be extracted with ether to
recover more product.

The crude product is purified by recrystallization from boiling water with activated charcoal to
yield pure B-resorcylic acid.

Synthesis of 2,4-Dihydroxy-5-isopropylbenzoic Acid
from its Methyl Ester

A direct synthesis of the title compound can be achieved by the hydrolysis of its corresponding

methyl ester.

Experimental Protocol:

Methyl 2,4-dihydroxy-5-isopropylbenzoate (0.97 mmol) is stirred with lithium hydroxide (1 g)
in a solvent mixture of methanol (10 mL) and water (10 mL).

The reaction is carried out under an argon atmosphere with a reflux condenser at 50°C for
12 hours.

Upon completion, the reaction mixture is neutralized to a pH of 6 with 6N hydrochloric acid.
The product is extracted three times with ethyl acetate.

The combined organic layers are dried with anhydrous sodium sulfate and concentrated
under reduced pressure.

The final product is purified by medium-pressure liquid chromatography.
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Biological Activity and Mechanism of Action

The 5-isopropyl-B-resorcylic acid moiety is a critical component of a novel class of potent Heat
Shock Protein 90 (HSP90) inhibitors. HSP90 is a molecular chaperone that plays a crucial role
in the stability and function of numerous client proteins that are essential for tumor cell growth
and survival. Inhibition of HSP90 leads to the degradation of these client proteins, resulting in
cell cycle arrest and apoptosis.

HSP90 Inhibition

A series of fluoropyrimidin-2,4-dihydroxy-5-isopropylbenzamides have been developed as
potent HSP9O0 inhibitors.[2] One of the lead compounds, 12c, which incorporates the 2,4-
dihydroxy-5-isopropylphenyl group, demonstrated significant antiproliferative activity in various
cancer cell lines.[2]

Compound Cell Line ICs0 (NM) Reference

HCT116 (Colorectal

12c Not specified [2]
Cancer)

12c A549 (NSCLC) Not specified [2]

12c H460 (NSCLC) Not specified [2]

12c H1975 (NSCLC) Not specified [2]

12c (Enzymatic Assay) 27.8+4.4 [2]
(Reference

AUY-922 43.0+0.9 [2]
Compound)
(Reference

BIIBO21 56.8+4.0 [2]
Compound)

NSCLC: Non-Small Cell Lung Cancer

The potent HSP9O0 inhibitory activity of compounds containing the 5-isopropyl-pB-resorcylic acid
scaffold leads to the degradation of key HSP90 client proteins, such as EGFR and Akt, in non-
small cell lung cancer cells.[2] This disruption of critical signaling pathways ultimately induces
apoptosis.[2]
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Signaling Pathway: HSP90 Inhibition and Downstream Effects
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Caption: Inhibition of HSP90 by 5-isopropyl-B-resorcylic acid derivatives.

Broader Context: Biological Activities of 3-
Resorcylic Acid Derivatives

Derivatives of B-resorcylic acid have been shown to possess a wide range of biological
activities, highlighting the therapeutic potential of this chemical scaffold.

» Antimicrobial Activity: Various derivatives have demonstrated activity against both Gram-
positive and Gram-negative bacteria.[3]

» Antifungal Activity: Certain -resorcylic acid derivatives have shown potent antifungal effects.

» Anti-inflammatory Activity: Some compounds in this class exhibit anti-inflammatory properties
by inhibiting the synthesis of pro-inflammatory cytokines.
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o Phytotoxic Activity: Certain derivatives have shown growth inhibitory effects against plants.

Conclusion

B-Resorcylic acid, 5-isopropyl derivative, is a valuable chemical entity with demonstrated
potential in the development of novel therapeutics, particularly in the field of oncology. Its
incorporation into potent HSP90 inhibitors underscores the importance of this structural motif.
While more research is needed to fully elucidate the biological activity profile and
pharmacokinetic properties of the standalone compound, the existing data provides a strong
rationale for its continued investigation. This guide serves as a foundational resource for
scientists and researchers dedicated to advancing the field of drug discovery and development.
Further exploration of this compound and its derivatives is warranted to unlock its full
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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